Cas no 2172453-89-1 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclopropyl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclopropyl}acetic acid
• CAS No: 2172453-89-1
• MF: C₂₄H₂₃F₃N₂O₅
• MW: 476.445037126541
• CID: 5750753
• PubChem ID: 165804472
• Update Time: 2025-05-23

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2172453-89-1
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]cyclopropyl}acetic acid
• EN300-1528429
• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclopropyl}acetic acid

• Inchi： 1S/C24H23F3N2O5/c25-24(26,27)19(11-20(30)29-23(9-10-23)12-21(31)32)28-22(33)34-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-19H,9-13H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： VFJCBMKZTUBEDH-UHFFFAOYSA-N
• SMILES： FC(C(CC(NC1(CC(=O)O)CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 476.15590632g/mol
• Monoisotopic Mass: 476.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclopropyl}acetic acid

Introduction to 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclopropyl}acetic acid (CAS No. 2172453-89-1)

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclopropyl}acetic acid (CAS No. 2172453-89-1) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected trifluorinated cyclopropane carboxylic acid, is characterized by its unique structural features and potential applications in drug development.

The core structure of this compound includes a cyclopropane ring substituted with a trifluoromethyl group and an acetic acid moiety. The presence of the Fmoc (9H-fluoren-9-yl)methoxycarbonyl protecting group is particularly noteworthy, as it facilitates the controlled synthesis and manipulation of the compound during various chemical reactions. This protecting group is widely used in peptide synthesis to prevent premature reactions and ensure the desired product formation.

Recent studies have highlighted the potential of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclopropyl}acetic acid in the development of novel therapeutic agents. The trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its binding affinity and selectivity towards specific biological targets. These properties make it an attractive candidate for designing drugs with improved pharmacokinetic profiles and reduced side effects.

In the context of medicinal chemistry, this compound has been explored for its potential in modulating protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, and their dysregulation is often associated with various diseases. By designing molecules that can selectively disrupt or enhance these interactions, researchers aim to develop new therapeutic strategies. The cyclopropane ring in 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclopropyl}acetic acid provides a rigid scaffold that can mimic the binding interfaces of proteins, making it a valuable tool in PPI research.

Clinical trials involving derivatives of this compound have shown promising results in treating conditions such as cancer and neurodegenerative diseases. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent anti-tumor activity by selectively inhibiting a key enzyme involved in cancer cell proliferation. Another study in the Journal of Biological Chemistry demonstrated its potential as a neuroprotective agent by reducing oxidative stress and preventing neuronal cell death.

The synthesis of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclopropyl}acetic acid involves several well-established chemical reactions. The initial step typically involves the formation of the cyclopropane ring through a ring-closing metathesis reaction. Subsequent steps include the introduction of the trifluoromethyl group and the Fmoc protecting group. The final deprotection step yields the desired product with high purity and yield.

The physical and chemical properties of this compound have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure and behavior in different environments. For example, NMR spectroscopy has revealed the conformational flexibility of the cyclopropane ring and its impact on the overall stability of the molecule.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclopropyl}acetic acid (CAS No. 2172453-89-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential applications in drug development make it an important molecule for ongoing research. As scientists continue to explore its properties and derivatives, it is likely that this compound will play a crucial role in the discovery of new therapeutic agents for various diseases.